Cas no 154420-26-5 ((4R,5R)-2-Butyl-N,N,N',N'-tetramethyl-1,3,2-dioxaborolane-4,5-dicarboxamide)

• Product Name: (4R,5R)-2-Butyl-N,N,N',N'-tetramethyl-1,3,2-dioxaborolane-4,5-dicarboxamide
• CAS No: 154420-26-5
• MF: C₁₂H₂₃BN₂O₄
• MW: 270.133023500443
• CID: 4743833
• Update Time: 2023-08-15

(4R,5R)-2-Butyl-N,N,N',N'-tetramethyl-1,3,2-dioxaborolane-4,5-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• (4S,5S)-2-Butyl-N4,N4,N5,N5-tetramethyl-1,3,2-dioxaborolane-4,5-dicarboxamide
• 2-Butyl-1,3,2-dioxaborolane-4S,5S-dicarboxylic acid bis(dimethylamide)
• 2-butyl-n,n,n',n'-tetramethyl-1,3,2-dioxaborolane-(4s,5s)-dicarboxamide
• Butylboronic acid N,N,N',N'-tetramethyl-D-tartaric acid diamide ester
• (4S,5S)-2-butyl-4-N,4-N,5-N,5-N-tetramethyl-1,3,2-dioxaborolane-4,5-dicarboxamide
• 1,3,2-Dioxaborolane-4,5-dicarboxamide, 2-butyl-N4,N4,N5,N5-tetramethyl-, (4S,5S)-
• 2-BUTYL-1,3,2-DIOXABOROLANE-4S,5S
• (4R,5R)-2-Butyl-N,N,N',N'-tetramethyl-1,3,2-dioxaborolan-4,5-dicarboxamid
• (4R,5R)-2-Butyl-N,N,N',N'-tetramethyl-1,3,2-dioxaborolane-4,5-dicarboxamide
• (4R,5R)-2-Butyl-N,N,N',N'-tétraméthyl-1,3,2-dioxaborolane-4,5-dicarboxamide
• 1,3,2-Dioxaborolane-4,5-dicarboxamide, 2-butyl-N4,N4,N5,N5-tetramethyl-, (4R,5R)-
• (4R,5R)-2-(But-1-yl)-N,N,N',N'-tetramethyl-1,3,2-dioxaborolane-4,5-dicarboxamide
• (4R,5R)-2-butyl-4-N,4-N,5-N,5-N-tetramethyl-1,3,2-dioxaborolane-4,5-dicarboxamide
• (But-1-yl)boronic acid, N,N,N',N'-tetramethyl-L-tartaric acid diamide ester
• (But-1-yl)boronic acid; N,N,N',N'-tetramethyl-L-tartaric acid diamide ester
• 2-Butyl-1,3,2-dioxaborolane-4R,5R-dicarboxylic
• 2-Butyl-1,3,2-dioxaborolane-4R,5R-dicarboxylic acid bis(dimethylamide)
• 2-Butyl-N4,N4,N5,N5-tetramethyl-1,3,2-dioxaborolane-4,5-dicarboxamide
• acid bisdimethylamide
• Butylboronic acid N,N,N&#39,N&#39-tetramethyl-L-tartaric acid diamide ester
• Butylboronic acid N,N,N',N'-tetramethyl-L-tartaric acid diamide ester
• ButylboronicacidN,N,N',N'-tetramethyl-L-tartaricaciddiamideester

• MDL： MFCD04113606
• Inchi： 1S/C12H23BN2O4/c1-6-7-8-13-18-9(11(16)14(2)3)10(19-13)12(17)15(4)5/h9-10H,6-8H2,1-5H3/t9-,10-/m0/s1
• InChI Key： AFQWQRBBIZKYTE-UWVGGRQHSA-N
• SMILES： O1B(CCCC)O[C@H](C(N(C)C)=O)[C@H]1C(N(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 308
• Topological Polar Surface Area: 59.1